N-(3-chloro-4-methylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-4-(3,4-dichlorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H18Cl3N3O/c1-12-2-3-13(10-16(12)20)22-18(25)24-8-6-23(7-9-24)14-4-5-15(19)17(21)11-14/h2-5,10-11H,6-9H2,1H3,(H,22,25)
• InChI Key: WWPIGJZWXXOALE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCN(CC2)C3=CC(=C(C=C3)Cl)Cl)Cl
• Molecular Formula: C18H18Cl3N3O
• Molecular Weight: 398.7 g/mol

Description

N-(3-chloro-4-methylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide is a complex organic compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse biological activities and are often used in medicinal chemistry for the development of pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chloro-4-methylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide typically involves the reaction of 3-chloro-4-methylphenylamine with 3,4-dichlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane under controlled temperature conditions.

Industrial Production Methods

Industrial production methods for such compounds often involve large-scale synthesis using automated reactors. The process includes precise control of reaction parameters such as temperature, pressure, and pH to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(3-chloro-4-methylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or other strong bases in polar solvents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce amines.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact mechanism would depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• N-(3-chlorophenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide
• N-(4-methylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide

Uniqueness

N-(3-chloro-4-methylphenyl)-4-(3,4-dichlorophenyl)-1-piperazinecarboxamide is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of both chloro and methyl groups on the phenyl rings can lead to distinct interactions with molecular targets compared to similar compounds.